2-(1H-indazol-5-yloxy)-N,N-dimethylbenzamide

• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol
• IUPAC Name: 2-(1H-indazol-5-yloxy)-N,N-dimethylbenzamide
• InChI: InChI=1S/C16H15N3O2/c1-19(2)16(20)13-5-3-4-6-15(13)21-12-7-8-14-11(9-12)10-17-18-14/h3-10H,1-2H3,(H,17,18)
• InChI Key: OZOIPCALWRAIPX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=CC=C1OC2=CC3=C(C=C2)NN=C3

Description

2-(1H-indazol-5-yloxy)-N,N-dimethylbenzamide is a useful research compound. Its molecular formula is C16H15N3O2 and its molecular weight is 281.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The 2-(1H-indazol-5-yloxy)benzoic acid (80.8 mg, 0.318 mmol) synthesized in Example 479 and dimethylamine hydrochloride (33.7 mg, 0.413 mmol) were dissolved in N,N-dimethylformamide (2 ml), and 1-ethyl-3-(3′-dimethylaminopropyl)carbodiimide monohydrochloride (72.5 mg, 0.380 mmol), hydroxybenzotriazole (47.1 mg, 0.349 mmol) and triethylamine (0.13 ml, 0.954 mmol) were added thereto at room temperature and then stirred for 2.5 hours. After the reaction, a saturated aqueous sodium hydrogencarbonate solution was added thereto, followed by extraction with chloroform. The organic layer was washed with a saturated aqueous sodium chloride solution, dried over anhydrous sodium sulfate, and then concentrated to obtain 2-(1H-indazol-5-yloxy)-N,N-dimethylbenzamide (51 mg, 57%).